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Introduction
Acid Copper Chromate (ACC), a waterborne wood preservative, has been utilized since the

1920s to protect wood products from decay fungi and insect attack. Its formulation consists of

copper, which serves as the primary fungicide and insecticide, and chromium, which acts as a

fixative agent, binding the preservative components to the wood's cellular structure. This

fixation process renders the active elements resistant to leaching, ensuring long-term

protection for wood used in various service conditions. ACC imparts a characteristic light

greenish-brown color to the treated wood.

While historically effective, the use of ACC and other chromium-containing preservatives has

been subject to increased regulatory scrutiny. These application notes provide a technical

overview of ACC, including its chemical properties, efficacy, and the standardized protocols for

its evaluation.

Chemical Composition and Fixation Mechanism
Acid Copper Chromate is primarily composed of copper (II) oxide (CuO) and chromium (VI)

trioxide (CrO₃). A typical formulation consists of 31.8% copper oxide and 68.2% chromium

trioxide.
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The preservation action relies on a chemical fixation process within the wood. When the

aqueous ACC solution is impregnated into the wood, the acidic conditions and the reducing

properties of wood components (lignin and cellulose) initiate a series of reactions. Hexavalent

chromium (Cr⁶⁺) is reduced to the less mobile, trivalent state (Cr³⁺). This reduction process is

crucial for forming insoluble copper and chromium complexes that precipitate within the wood

cell walls. The chromium effectively "locks" the copper into the wood, providing durable

resistance against environmental depletion. This chemical binding to the wood's

polysaccharides is what provides its long-term efficacy.[1][2]
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Figure 1: Chemical fixation pathway of ACC in wood.

Quantitative Data
Preservative Retention Levels
The American Wood Protection Association (AWPA) Standard U1 provides guidelines for the

minimum retention of preservatives required for different service conditions, known as Use

Categories (UC). Retention is the amount of preservative remaining in the wood after treatment

and is typically measured in pounds per cubic foot (pcf) or kilograms per cubic meter ( kg/m ³).
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Table 1: Minimum Preservative Retention Requirements for Acid Copper Chromate (ACC) per

AWPA Use Category

AWPA Use
Category

Exposure
Condition

Typical
Applications

Minimum Retention
(pcf)

UC1 Interior, Dry
Interior furniture,
millwork

0.25

UC2 Interior, Damp
Framing, joists

(potential for moisture)
0.25

UC3B
Exterior, Above

Ground

Decking, railings,

fence pickets
0.25

UC4A
Ground Contact,

General Use

Fence posts, deck

posts
0.50

(Data sourced from Lampert Lumber, referencing AWPA standards)[3]

Efficacy Against Wood Decay Fungi
The efficacy of a wood preservative is determined by its ability to inhibit the growth of wood-

destroying fungi. This is often quantified as a "toxic threshold," which is the minimum

preservative retention that prevents significant wood mass loss in a standardized laboratory

test. While specific toxic threshold data for ACC is not readily available in recent literature, its

performance is generally considered effective, although some studies note potential

vulnerability to certain copper-tolerant fungi.[4] For context, Table 2 provides efficacy data for

the widely studied Chromated Copper Arsenate (CCA) preservative.

Table 2: Example Toxic Thresholds for CCA Preservative Against Various Fungi
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Fungal Species Type of Rot
Toxic Threshold (% m/m

CCA)

Phialophora fastigiata Soft Rot 0.24 – 0.48

Paecilomyces variotii Mould Fungus 0.019 – 0.076

Unidentified Basidiomycete White Rot 0.076 – 0.24

(Note: This data is for CCA, not ACC, and is provided for comparative context. The test was

conducted on a malt-agar medium.)[5]

Leaching Characteristics
Leaching is the loss of preservative components from treated wood due to exposure to water.

Low leaching is critical for long-term performance and minimizing environmental impact.

Studies have indicated that after proper fixation, ACC exhibits low leaching of its components,

comparable to other chromium-based systems like CCA-C. However, specific quantitative data

from standardized leaching tests (e.g., AWPA E11) for ACC is limited in the available literature.

Table 3 presents example leaching data for weathered CCA-treated wood to illustrate the type

of data generated in such studies.

Table 3: Example of Total Mass of Metals Leached from Weathered CCA-Treated Wood Over

One Year

Preservative
Retention
Level

Wood Surface
Area (m²)

Arsenic (mg)
Chromium

(mg)
Copper (mg)

Low (2.7 kg/m
³)

0.21 99.3 27.4 19.9

Medium (4.8

kg/m ³)
0.21 880.0 87.8 44.2

High (35.4 kg/m

³)
0.21 2386.0 548.0 418.0
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(Note: This data is for weathered CCA-treated wood, not new ACC-treated wood, and is

provided for illustrative purposes.)[6]

Experimental Protocols
The evaluation of wood preservatives follows standardized methods to ensure reproducibility

and comparability of results. The American Wood Protection Association (AWPA) provides the

primary standards used in North America.
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Figure 2: General experimental workflow for wood preservative evaluation.
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Protocol for Efficacy Evaluation (AWPA E10 Soil-Block
Test)
This laboratory test is designed to determine the minimum amount of preservative effective in

preventing decay by pure cultures of wood-destroying fungi under optimal decay conditions.[1]

[6]

Test Specimen Preparation: Small, clear sapwood blocks (e.g., 19x19x19 mm) of a

susceptible wood species like Southern Pine are prepared. Initial oven-dry weights are

recorded.

Preservative Treatment: Blocks are treated via vacuum-pressure impregnation with a range

of ACC solution concentrations to achieve a gradient of preservative retentions. Post-

treatment weights are recorded to calculate the retention for each block.

Conditioning/Fixation: Treated blocks are stored under controlled temperature and humidity

for a specified period (e.g., 2 weeks) to ensure complete fixation of the preservative

components.

Weathering (Optional): To test permanence, a subset of blocks may undergo an accelerated

weathering or leaching procedure (per AWPA E11) prior to fungal exposure.

Fungal Exposure:

Culture bottles are prepared with a soil substrate (adjusted for moisture) and a feeder strip

of untreated wood.

The bottles are sterilized, and the feeder strips are inoculated with a specific decay fungus

(e.g., the brown-rot fungus Gloeophyllum trabeum or the white-rot fungus Trametes

versicolor).

Once the fungus has covered the feeder strip, the sterile, treated test blocks are placed

onto the strip.

Incubation: The bottles are incubated under controlled conditions (e.g., 27°C and 80% RH)

for a standard period, typically 12 weeks.
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Data Analysis: After incubation, blocks are removed, cleaned of fungal mycelium, and their

final oven-dry weights are determined. The percentage of weight loss due to decay is

calculated. The toxic threshold is the preservative retention level at which the average weight

loss is below a specified limit (e.g., 2-3%).

Protocol for Leaching Evaluation (AWPA E11)
This method is designed to provide a standardized way to compare the leachability of

waterborne wood preservatives in a laboratory setting.

Test Specimen Preparation: Wood blocks are prepared and treated with ACC to a specified

retention, similar to the efficacy test.

Fixation: Complete fixation of the preservative is critical and must be ensured before starting

the leaching procedure.

Leaching Procedure:

A set of treated blocks is submerged in deionized water in a flask. A vacuum is applied to

saturate the blocks.

The blocks are kept submerged for a total of 14 days.

The water (leachate) is collected and replaced with fresh deionized water at specified

intervals (e.g., 6 hours, 1, 2, 4, 7, 10, and 14 days).

Chemical Analysis: The collected leachate is analyzed for the concentration of copper and

chromium using methods such as Inductively Coupled Plasma Emission Spectrometry (ICP-

ES) or Atomic Absorption (AA) spectroscopy.

Data Analysis: The cumulative amount of each preservative component leached from the

wood is calculated and typically expressed as a percentage of the initial amount in the wood.

Protocol for Chemical Analysis of Treated Wood
Determining the copper and chromium content in treated wood is essential for verifying

retention levels and calculating leaching percentages.
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Sample Preparation: A representative sample of the treated wood is taken, often by grinding

the wood to a fine powder (e.g., 20-mesh).

Digestion/Extraction: The preservative is extracted from the wood matrix. This can be

achieved through:

Acid Digestion: Using a mixture of strong acids (e.g., sulfuric acid and hydrogen peroxide)

to digest the wood and solubilize the metals.

Wet Ashing (AWPA A7): A standardized procedure using acids to prepare wood for

chemical analysis.

Instrumental Analysis: The resulting solution is diluted and analyzed for elemental copper

and chromium content using instrumental methods like ICP-ES (AWPA A21) or AA.

Calibration standards of known concentrations are used to quantify the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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